1-(2-Methoxyethyl)cyclopentan-1-amine
Overview
Description
Molecular Structure Analysis
The InChI code for 1-(2-Methoxyethyl)cyclopentan-1-amine is 1S/C8H17NO/c1-10-7-6-8(9)4-2-3-5-8/h2-7,9H2,1H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Catalysts in Chemical Synthesis
1-(2-Methoxyethyl)cyclopentan-1-amine and related compounds are significant in the field of chemical synthesis. For instance, Ru/Nb2O5 catalysts, which utilize similar cyclopentylamines, have been employed in the reductive amination of cyclopentanone, demonstrating stability and high yield in the production of value-added chemicals like cyclopentylamine. This approach is promising for synthesizing amines and understanding reaction mechanisms in industrial chemistry (Guo et al., 2019).
Study of Receptor Affinities
Research into the structural modifications of molecules similar to this compound can reveal insights into their interactions with biological receptors. For example, studies have shown how the alteration in the structure of these molecules can impact their affinity for alpha(1)-adrenoreceptor subtypes and 5-HT(1A) receptors, which are critical in pharmacological research (Bolognesi et al., 1999).
Reagents in Biochemistry
Compounds structurally related to this compound are used as reagents in biochemistry. For instance, 2-Imino-2-methoxyethyl 1-thioglycosides, derived from similar structures, have been developed for attaching sugars to proteins, indicating their utility in bioconjugation and glycosylation processes (Lee, Stowell, & Krantz, 1976).
Organocatalysis in Synthesis
Organocatalytic processes utilizing cyclopentylamine derivatives have been explored for the desymmetrization of cyclopentene-1,3-diones, highlighting their role in synthesizing enantioenriched chiral cyclopentenyl amines. This demonstrates the compound's relevance in creating stereospecific structures in organic chemistry (Liang, Zhou, Zheng, & Wang, 2019).
Synthesis of Cycloadducts
This compound analogs have been used in the synthesis of spirocyclic 1,3-thiazolidines, showcasing their utility in creating diverse chemical structures through [2 + 3]-cycloaddition reactions. This application is significant in the development of new compounds in synthetic chemistry (Gebert, Linden, Mlostoń, & Heimgartner, 2003).
Safety and Hazards
Properties
IUPAC Name |
1-(2-methoxyethyl)cyclopentan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-10-7-6-8(9)4-2-3-5-8/h2-7,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQHQFWDITNJYKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC1(CCCC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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